Cas no 1146113-29-2 (moracin U)

• Product Name: moracin U
• CAS No: 1146113-29-2
• MF: C₁₉H₁₆O₆
• MW: 340.326745986938
• CID: 2050953
• Update Time: 2025-04-21

moracin U Chemical and Physical Properties

Names and Identifiers

• moracin U
• [2'',3'':6,7]-(6,7-dihydro-6-hydroxy-6-methyloxepine)-2-(3,5-dihydroxyphenyl)benzofuran-5-ol

• Inchi： 1S/C19H16O6/c1-19(23)3-2-14-17-11(6-15(22)18(14)24-9-19)7-16(25-17)10-4-12(20)8-13(21)5-10/h2-8,20-23H,9H2,1H3
• InChI Key： ZSPJQWURBDGIJH-UHFFFAOYSA-N
• SMILES： CC1(C=CC2C(=C(C=C3C=2OC(C2C=C(O)C=C(O)C=2)=C3)O)OC1)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• XLogP3: 1.208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids